The term “sustainability assessment” refers to a set of practices that “guide the planning and decision-making process to realize sustainable development.” Sustainability is becoming an increasingly central notion for many businesses. However, the current sustainability assessment techniques are being heavily criticized for a number of reasons, including a lack of interdependence and consistency, the predominance of subjectivity, and financial biases. Therefore, the present study applies the fundamental conceptual framework for sustainability evaluation to enhance the process performance of machining Bohler K490 steel using minimum quantity lubrication (MQL) and hBN-enriched nano-MQL cooling/lubrication. Power consumption and machining parameters such as tool wear, surface roughness, and chip morphology were taken into account while developing the sustainability assessment model. Then, the sustainability performance indicator (SPI) was determined. This global SPI supports the claim that using nano-MQL improves both sustainability and machining performance. The findings of tool wear clearly illustrated that applying hBN-enriched nano fluids from both the rake and flank surface reduced the tool wear values by up to 26.9%.

Due to the rapid expansion of portable electronics and electric vehicles market, the projected demand of rechargeable batteries is huge and may lead to shortage of critical minerals, especially nickel (Ni) metal. In the present study, we upcycled NiO material from spent Nickel–Metal hydride batteries (Ni-MH) as electrodes in Li-ion battery (LIB) and supercapacitor. Intriguingly, recycled NiO was applied successfully to develop sustainable LiNi0.5Mn1.5O4 (LNMO) cathode, delivering the promising capacity. As the recovered NiO-anode in LIBs, the device exhibited ultrahigh capacity of 1248 mAh g−1 at 0.1C, exhibiting excellent rate capability and cycle life in traditional carbonate-based electrolyte. The full cell with NMC cathode gave a high discharged capacity of 137.4 mAh/g. Addition to conventional electrolyte, a safe and non-flammable diglyme electrolyte using recovered NiO was investigated under identical condition. The maximum reversible capacity of 642 mAh g−1 at 0.1C was achieved along with good rate performance. Likewise, the NiO-based supercapacitor electrode delivered a maximum capacitance of 106C g−1 at 0.5 A g−1. Hence, upcycling of abundant NiO waste as low-cost electrode materials from end-of-life batteries paves the way for future generation of Li-based energy storage devices and sustainable supply of critical minerals and clean environment.

The industrial sector's linear model of production and consumption has caused significant environmental degradation, resource depletion, and waste generation. In response, sustainable production systems have emerged as a solution to promote resource efficiency, waste reduction, and environmental protection. This paper aims to provide a comprehensive guide for the industrial sector to implement sustainable production systems. Specifically, it focuses on the associated strategies, indicators, and obstacles that organizations may face during the implementation process. The paper examines the obstacles to the adoption of sustainable production systems and provides effective strategies for overcoming them. Additionally, it presents a novel method for evaluating sustainable production initiatives and examines the indicators used to measure progress. The paper proposes eight strategies for implementing sustainable production systems, including preserving resource value, waste-prevention initiatives, and promoting circular economy awareness. These strategies offer decision-makers and practitioners easy-to-implement recommendations for promoting sustainability within their organizations. Furthermore, the paper highlights the key metrics crucial to the success of sustainable production initiatives. By providing this information, decision-makers and practitioners can make informed decisions and measure the effectiveness of their sustainability efforts. In summary, this paper provides a valuable resource for promoting a more sustainable industrial future. Its practical recommendations, insightful strategies, and detailed evaluation method can help organizations transition toward sustainable production systems and contribute to a more environmentally conscious and efficient economy.

While the metal cutting industrial sector is essential for global economic growth, it also has a major impact, such as cutting tools, cooling and lubrication environments, improved cutting parameters, etc., on the world's natural resources and ecosystems. The increasing demand for goods and services has resulted in a paradigm of linear production and consumption that cannot be maintained over the long term. The need to transition towards green or sustainable manufacturing is necessary for a variety of reasons, including issues relating to occupational health, legislation governing the environment, and hazardous or dirty working conditions for employees. However, the most important reason is the waste cost associated with utilising an excessive amount of cutting fluid in metal cutting sectors. As a result, this article examines a sustainable manufacturing system built in the metal cutting sector and offers a comprehensive guide for the industrial sector. Organisational tactics, indications, and potential roadblocks to execution are all given special attention in this review article. Further, the review article investigates the obstacles that stand in the way of environmentally friendly production. In addition to this, it investigates the criteria that are used to quantify development towards more sustainable production techniques and provides a new strategy for evaluating initiatives of this nature. It has been concluded that this in-depth analysis helps academics and researchers by detailing the green machining techniques that have been put into practise in many machining domains to ensure a clean and secure working environment.

The paper deals with a profitability analysis developed for a plant that recycles spent hydrodesulphurization (HDS) catalysts. Such catalysts contain molybdenum (Mo), nickel (Ni), and vanadium (V), supported by an alumina (Al2O3) carrier. The recycling process is based on a double thermal pre-treatment stage, followed by a series of hydrometallurgical steps that allow recovering Mo and V and a Ni concentrate that need further refining for separation and recovery of the metals.The economic analysis is based on the discounted cash flow method, and the baseline case analyses show that the net present value (NPV) is 14,877 thousand EUR. The selling price of vanadium pentoxide strongly influences the results. Alternative scenarios are also studied to strengthen the results obtained, considering the sensitivity, scenario and risk analyses. Profitability is confirmed in 87% of the considered scenarios, and in about 81.5%, the NPV of the baseline scenario is achieved. Circular economy models can be realized if products are recovered and if there are technologies that can recover metals. This study confirms that an example of a circular economy is met from the proposed viability analysis, and the economic benefits can be significant.

Renewable methanol (MeOH) is targeted as a strategically important feedstock and fuel for the sustainable chemicals and industrial fuels sectors as well as a high-density storage and transport medium for the emerging hydrogen (H2) economy. This study elucidates how to approach the future of the renewable thermal direct‑carbon dioxide (CO2)-to-MeOH process supported by a technoeconomic analysis (TEA) to enable high MeOH yield and 3–14% more affordable productivity. We also carry out thermal performance evaluations of five recognizable catalyst materials that achieve up to 38–112% activity compared to the commercial-benchmark copper‑zinc oxide-alumina (CZA) catalyst at low temperature and 1/10th commercial pressure with the same screening reactor. We outline comparative thermal performance metrics and present an optimization strategy to identify the most promising candidates for further optimization.

The textile sector stands out as one of the largest consumers of water. Its significant usage of natural resources, energy, and water - particularly in wet processing - has deleterious effects on the environment. To mitigate the industry's ecological footprint, this investigation delves into the viability of pretreating cotton grey fabrics utilizing Ultraviolet-C radiation. An efficient Ultraviolet-C-assisted single-step process has been developed, combining desizing, scouring, and bleaching. The grey cotton fabric is padded with a bleaching solution and exposed under Ultraviolet-C followed by a low-temperature washing. The process parameters like time of exposure under Ultraviolet-C, the concentration of hydrogen peroxide, pH of the bleaching solution, and the temperature and duration of washing are optimized. The pretreated fabric is characterized by absorbency time, whiteness, strength, FTIR, WAXD, and SEM. The analysis of fabric structure using Fourier transform infrared spectroscopy and Wide-angle X-ray diffraction indicates no significant alterations in the parent structure of the fabric. The combined process saves 71% water, 73% time, and 70% energy from the conventional technique without compromising the quality of the fabric. The dyeability test reveals that the combined pretreatment can have a 42% higher dye uptake than the control. The life cycle analysis of the innovative one-step combined pretreatment reveals that it can potentially reduce over 60% of the environmental impacts associated with conventional processes, thereby promoting sustainability. Furthermore, since minimal modifications to existing setups are necessary, implementing this process within the textile industry is highly feasible.

A comparative life cycle assessment is performed to understand the environmental sustainability of methanol production via electrochemical CO2 reduction (EC), thermochemical CO2 hydrogenation (TC), and conventional processes. At the midpoint and endpoint levels, three processes present significant results in global warming (GW), terrestrial ecotoxicity (TE), human non-carcinogenic toxicity (HNC), and fossil resource scarcity (FS). TC and EC pathways have higher scores in these selected impact potentials, and the EC pathway is the least sustainable with a highest impact contribution of around 76%. This research also highlights the significance of integrating the recycling streams in the process flows to effectively reduce the environmental burden. Out of the several, it is meaningful to observe a total reduction of 87.53 kg CO2 eq and 718.28 kg CO2 eq for the GW potential of TC and EC pathways, respectively. In view of the uncertainty analysis, the NHC indicator demonstrates the highest uncertainty for all three processes, which can be traced back to its higher environmental relevance to the impact indicators. In the primary midpoint and midpoint analysis, TC and EC pathways indicate inferior positions in terms of sustainability, but once changing the electricity mix to 100% renewable sources-based (hydropower, solar power, and wind power), a large reduction of 41%–88% in impact potentials is realized. Among all, electricity mix optimization based on a 100% hydropower source gives the best result. In this way, the TC pathway has a lowest environmental impact potential, standing out among the three processes. As a whole, this study highlights the importance of developing emerging technology for sustainable fuel production and enlightens the future direction of developing emerging thermochemical and electrochemical methanol production from CO2.

Resistance to antibiotics is one of the greatest dangers to the humanity, according to the World Health Organization. To reduce the amount of used antibiotics, various targeted drug delivery is considered, e.g., biopolymeric micro- or nanoparticles, electrospun nanofibers, or self-emulsifying drug delivery systems. In the case of hydrophilic antibiotics, there is an issue of relatively low encapsulation efficiencies and too rapid release, due to chemical character impairment (hydrophobic carrier – hydrophilic antibiotic). It results in not only lower clinical success rate, but also in creating a huge antibiotic waste when the manufacturing process is converted to the industrial conditions. A possible solution to overcome these problems is changing the chemical character of the antibiotics by a simple reaction of ion pairing with either cationic or ionic surfactants that may decrease water solubility of antibiotics without any loss, or with even better, bactericidal properties. This approach increases encapsulation efficiency up to nearly 100%. As the result, lower doses of antibiotics can be used in drug delivery systems that provide a more sustainable release. However, there is a risk of a higher toxicity due to the presence of surfactants and the origin of improved antibacterial properties have not yet been fully explained. Herein, we present the review of the current achievements in the field of antibiotics hydrophobized by hydrophobic ion pairing (HIP) for various drug delivery systems with the special regard to the antibacterial properties and biocompatibility.

Polyurethanes (PUs) are known as performing biomedical tissue adhesive materials. Adhesive applications can be based on synthesized PU-based prepolymers with highly reactive isocyanate (NCO) end-chains, which covalently react with surrounding living tissues. In this study, original sustainable macromolecular architectures were designed and tested. Different fully biobased polyfunctional NCO terminated prepolymers were synthesized from cotton oil (CO)-based polyols and different sustainable diisocyanates (l-Lysine ethyl ester diisocyanate (LDI), pentane diisocyanate (PDI) and dimeryl diisocyanate (DDI)). Then, two-component adhesive systems were prepared using the prepolymers and two chain extenders: 1,4-butanediol and 2-hydroxyethyl disulfide, to obtain in this latter case potential stimuli-responsive materials based on the disulfide bonds. Prepolymers' properties such as in-vitro biocompatibility, as well as two-components systems' adhesive behavior on muscle tissue were assessed. From these two-component systems, fully biobased PUs were obtained. The influence of the selected CO-based polyol, the diisocyanate and the chain extender on the physicochemical, thermal and mechanical properties of the corresponding PUs were studied. Moreover, their influence on biocompatibility and properties related to biomedical applications were discussed. The series of PUs exhibited a large range of properties such as Young's moduli at 25 and 37 °C, ranging from 0.4 to 22 MPa, and adequate hydrolytic and enzymatic degradations after nine weeks of incubation. LDI and PDI-based samples showed great interest in the preparation of such biomedical adhesives due to their good biocompatibilities.